![molecular formula C9H10FNO2 B1603049 Methyl 2-amino-2-(3-fluorophenyl)acetate CAS No. 742640-44-4](/img/structure/B1603049.png)
Methyl 2-amino-2-(3-fluorophenyl)acetate
Overview
Description
“Methyl 2-amino-2-(3-fluorophenyl)acetate” is a chemical compound with the molecular formula C9H10FNO2 . It is also known by other names such as “METHYL 2-AMINO-2-(3-FLUOROPHENYL)ACETATE” and "methyl D,L-3-fluoroglycine" .
Molecular Structure Analysis
The molecular weight of “Methyl 2-amino-2-(3-fluorophenyl)acetate” is 183.18 g/mol . The InChI code for this compound is InChI=1S/C9H10FNO2/c1-13-9(12)8(11)6-3-2-4-7(10)5-6/h2-5,8H,11H2,1H3 . The compound contains a chiral center, which means it exists in two enantiomeric forms that are mirror images of each other.Physical And Chemical Properties Analysis
“Methyl 2-amino-2-(3-fluorophenyl)acetate” is a white crystalline solid with a melting point of 119-121°C. It is soluble in water, chloroform, and ethanol but slightly soluble in ether and benzene.Scientific Research Applications
Synthesis of Pyrimidine Derivatives
Methyl 2-amino-2-(3-fluorophenyl)acetate: is a valuable precursor in the synthesis of pyrimidine derivatives . Pyrimidines are essential components of several key biological molecules, including nucleotides and nucleic acids. The compound’s ability to introduce a fluorophenyl group is particularly useful in creating novel pyrimidine structures with potential anti-inflammatory activities .
Anti-Inflammatory Drug Development
The compound’s role in synthesizing pyrimidine derivatives also extends to the development of anti-inflammatory drugs . By inhibiting the expression and activities of various inflammatory mediators, such as prostaglandin E2 and tumor necrosis factor-α, these derivatives can serve as potent anti-inflammatory agents .
Antiviral Research
In the realm of antiviral research, Methyl 2-amino-2-(3-fluorophenyl)acetate can be used to create indole derivatives that exhibit significant activity against viruses like Herpes Simplex virus-1 (HSV-1) . These compounds have shown considerable antiviral activity, highlighting the compound’s potential in developing new antiviral medications .
Oncological Applications
This compound has been utilized in the synthesis of molecules that demonstrate cytotoxic effects against various cancer cell lines . For instance, derivatives have shown potent activity against non-small cell lung cancer, CNS cancer, melanoma, ovarian cancer, prostate cancer, and breast cancer cell lines . This indicates its potential use in creating chemotherapeutic agents.
Safety And Hazards
properties
IUPAC Name |
methyl 2-amino-2-(3-fluorophenyl)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO2/c1-13-9(12)8(11)6-3-2-4-7(10)5-6/h2-5,8H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMMKTQJIEJUDPW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1=CC(=CC=C1)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00626143 | |
Record name | Methyl amino(3-fluorophenyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00626143 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-2-(3-fluorophenyl)acetate | |
CAS RN |
742640-44-4 | |
Record name | Methyl amino(3-fluorophenyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00626143 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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